Cas no 2197-63-9 (Dihexadecyl Phosphate)

• Product Name: Dihexadecyl Phosphate
• CAS No: 2197-63-9
• MF: C₃₂H₆₇O₄P
• MW: 546.845752000809
• MDL: MFCD00008999
• CID: 263519
• PubChem ID: 24893702
• Update Time: 2026-05-14

Dihexadecyl Phosphate Chemical and Physical Properties

Names and Identifiers

• 1-Hexadecanol,1,1'-(hydrogen phosphate)
• Dihexadecyl phosphate
• DICETYL PHOSPHATE
• Dihexadecyl hydrogen phosphate
• 1-Hexadecanol,hydrogenphosphate
• bis(hexadecyl)phosphate
• dicetylhydrogenphosphate
• dicetylphosphoric acid
• dihexadecylphosphoric acid
• di-n-hexadecylphosphate
• Phosphoric acid dicetyl ester
• DHP
• NSC 12429
• Phosphoric acid dihexadecyl ester
• Dicetylphosphate
• Dicetyl hydrogen phosphate
• Bis(hexadecyl) phosphate
• Di-n-hexadecyl phosphate
• 1-Hexadecanol, hydrogen phosphate
• dipalmityl phosphate
• dipalmityl hydrogen phosphate
• 1-Hexadecanol hydrogen phosphate
• 2V6E5WN99N
• Phosphoric acid, dihexadecyl ester
• AK163258
• 1-Hexadecanol,1
• Dihexadecyl Phosphate

• MDL： MFCD00008999
• Inchi： 1S/C32H67O4P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-35-37(33,34)36-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-32H2,1-2H3,(H,33,34)
• InChI Key： RNPXCFINMKSQPQ-UHFFFAOYSA-N
• SMILES： P(=O)(O[H])(OC([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])OC([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 1717117

Computed Properties

• Exact Mass: 546.47800
• Monoisotopic Mass: 546.478
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 37
• Rotatable Bond Count: 32
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 14.5
• Topological Polar Surface Area: 55.8

Experimental Properties

• Color/Form: Not determined
• Density: 0.925±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 74-75 °C (lit.)
• Boiling Point: 600.4 °C at 760 mmHg
• Flash Point: 316.9 °C
• Solubility: Insuluble (3.0E-6 g/L) (25 ºC),
• PSA: 65.57000
• LogP: 12.08260
• Solubility: Not determined

Dihexadecyl Phosphate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• RTECS：MM0225450
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Alkyl phosphates
• Other Chemical additives Functional Additives

Additional information on Dihexadecyl Phosphate

Recent Advances in the Application of Dihexadecyl Phosphate (CAS 2197-63-9) in Chemical Biology and Pharmaceutical Research

Dihexadecyl Phosphate (CAS 2197-63-9), a synthetic phospholipid derivative, has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its two hexadecyl chains and a phosphate group, exhibits unique physicochemical properties that make it suitable for various biomedical applications, including drug delivery, membrane modeling, and enzyme inhibition. Recent studies have explored its potential in enhancing the stability and efficacy of therapeutic formulations, particularly in the context of liposomal drug delivery systems.

One of the most notable advancements in the use of Dihexadecyl Phosphate is its role in improving the encapsulation efficiency of hydrophobic drugs. A 2023 study published in the Journal of Controlled Release demonstrated that liposomes formulated with Dihexadecyl Phosphate exhibited superior drug-loading capacity compared to traditional phospholipids. The study attributed this enhancement to the compound's ability to form more stable bilayers, thereby reducing drug leakage and improving bioavailability. These findings have significant implications for the development of next-generation nanomedicines, particularly for cancer therapeutics.

In addition to its applications in drug delivery, Dihexadecyl Phosphate has been investigated for its potential as an enzyme modulator. Research published in Biochimica et Biophysica Acta in 2022 revealed that this compound could selectively inhibit phospholipase A2 (PLA2), an enzyme implicated in inflammatory pathways. The study employed molecular docking simulations and in vitro assays to elucidate the binding interactions between Dihexadecyl Phosphate and PLA2, providing a foundation for the design of novel anti-inflammatory agents. These insights open new avenues for targeting inflammatory diseases with greater precision.

Another emerging area of interest is the use of Dihexadecyl Phosphate in membrane mimetics for structural biology studies. A recent preprint on bioRxiv highlighted its utility in stabilizing membrane proteins for cryo-electron microscopy (cryo-EM). The authors reported that Dihexadecyl Phosphate-based nanodiscs facilitated the high-resolution structural determination of G-protein-coupled receptors (GPCRs), a class of proteins critical for drug discovery. This breakthrough underscores the compound's potential to accelerate the characterization of challenging membrane protein targets.

Despite these promising developments, challenges remain in the large-scale production and standardization of Dihexadecyl Phosphate for clinical applications. A 2023 review in Advanced Drug Delivery Reviews emphasized the need for rigorous quality control measures to ensure batch-to-batch consistency, particularly when used in Good Manufacturing Practice (GMP)-compliant formulations. Future research directions may focus on optimizing synthetic routes and exploring hybrid formulations that combine Dihexadecyl Phosphate with other functional lipids to enhance performance.

In conclusion, Dihexadecyl Phosphate (CAS 2197-63-9) represents a multifaceted tool in chemical biology and pharmaceutical research, with applications spanning drug delivery, enzyme modulation, and structural biology. Its unique properties and recent advancements highlight its potential to address longstanding challenges in these fields. Continued research and development efforts will be essential to fully unlock its therapeutic and technological potential.